N,N-dimethyl-6-nitropyridin-3-amine
Cat. No. B1323411
M. Wt: 167.17 g/mol
InChI Key: PDOHFLCDPWIDHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07704989B2
Procedure details
6 ml of a 2M solution of dimethylamine in tetrahydrofuran are added to a solution of 1 g of 5-bromo-2-nitropyridine in 5 ml of ethanol. The reaction mixture is heated at 140° C. for 2 hours in a microwave device. After cooling, the solid formed is separated off and washed with ethyl ether to give 850 mg of N,N-dimethyl-6-nitropyridine-3-amine in the form of a yellow solid.
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][CH3:3].Br[C:5]1[CH:6]=[CH:7][C:8]([N+:11]([O-:13])=[O:12])=[N:9][CH:10]=1>O1CCCC1.C(O)C>[CH3:1][N:2]([CH3:3])[C:5]1[CH:10]=[N:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][CH:6]=1
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Inputs
Step One
[Compound]
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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BrC=1C=CC(=NC1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the solid formed
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CUSTOM
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Type
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CUSTOM
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Details
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is separated off
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WASH
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Type
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WASH
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Details
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washed with ethyl ether
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C=1C=NC(=CC1)[N+](=O)[O-])C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 850 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
